Cas no 2640877-87-6 (tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate)

• Product Name: tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate
• CAS No: 2640877-87-6
• MF: C₁₇H₂₃N₃O₃S
• MW: 349.447822809219
• CID: 5360963
• Update Time: 2025-05-19

tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 4-(4-methoxy-2-benzothiazolyl)-1-piperazinecarboxylate
• tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate

• Inchi： 1S/C17H23N3O3S/c1-17(2,3)23-16(21)20-10-8-19(9-11-20)15-18-14-12(22-4)6-5-7-13(14)24-15/h5-7H,8-11H2,1-4H3
• InChI Key： JPXUHDVHTMTOLP-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCN(C2=NC3=C(OC)C=CC=C3S2)CC1

Experimental Properties

• Density: 1.244±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 479.1±55.0 °C(Predicted)
• pka: 5.30±0.10(Predicted)

Additional information on tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate

Introduction to Tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate (CAS No. 2640877-87-6)

Tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate, a compound with the chemical identifier CAS No. 2640877-87-6, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to the class of piperazine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural motif of this molecule incorporates a benzothiazole ring system, which is known for its pharmacological significance and has been extensively studied for various medicinal properties.

The benzothiazole moiety in tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate contributes to its unique chemical and biological profile. Benzothiazoles are heterocyclic compounds that exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the methoxy group at the 4-position of the benzothiazole ring enhances the lipophilicity of the molecule, which can improve its membrane permeability and bioavailability. This feature is particularly crucial in drug design, as it can influence the compound's ability to cross biological membranes and reach its target site effectively.

The piperazine ring in this compound is another key structural element that contributes to its pharmacological potential. Piperazine derivatives are known for their ability to modulate various biological pathways, including neurotransmitter systems. The tert-butyl group attached to the piperazine ring further modifies the electronic properties of the molecule, potentially influencing its interactions with biological targets. This modification can enhance the compound's binding affinity and selectivity, which are critical factors in drug development.

Recent research in medicinal chemistry has highlighted the importance of piperazine derivatives in the development of new therapeutic agents. Studies have shown that these compounds can interact with a variety of enzymes and receptors, making them valuable candidates for treating neurological disorders, infectious diseases, and other conditions. The specific combination of structural features in tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate makes it an intriguing candidate for further investigation in these areas.

In particular, the benzothiazole-piperazine scaffold has been explored for its potential in treating central nervous system (CNS) disorders. The ability of this scaffold to cross the blood-brain barrier is a significant advantage, as many CNS drugs require this capability to be effective. Preclinical studies have demonstrated that similar compounds can modulate neurotransmitter release and receptor activity, suggesting that tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate may have comparable effects.

The methoxy group on the benzothiazole ring also plays a role in determining the compound's metabolic stability and pharmacokinetic properties. This group can influence the rate at which the compound is metabolized by enzymes such as cytochrome P450 (CYP450), which is critical for understanding its overall bioavailability and duration of action. By optimizing this structural feature, researchers can fine-tune the pharmacokinetic profile of tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate to achieve desired therapeutic outcomes.

Current research efforts are focused on identifying new applications for this class of compounds. Studies are underway to evaluate their efficacy in treating conditions such as depression, anxiety disorders, and neurodegenerative diseases. The unique combination of structural features in tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate positions it as a promising candidate for these investigations.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Techniques such as multi-step organic synthesis and spectroscopic analysis have been employed to ensure high purity and yield. These methods are essential for producing sufficient quantities of the compound for both preclinical and clinical studies.

The potential therapeutic applications of tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate extend beyond CNS disorders. Preliminary studies suggest that it may also have utility in treating inflammatory conditions and infectious diseases. The ability of this compound to modulate various biological pathways makes it a versatile tool for drug discovery.

In conclusion, Tert-butyl 4-(4-methoxy-1,3-benzothiazol-2-yl)piperazine-1-carboxylate (CAS No. 2640877-87-6) is a structurally complex and pharmacologically interesting compound with significant potential for therapeutic applications. Its unique combination of a benzothiazole-piperazine scaffold and functional groups such as the methoxy group makes it an attractive candidate for further research in various disease areas. As our understanding of its biological activities continues to grow, this compound is likely to play an important role in the development of new pharmaceutical agents.